Reversin 121

• CAS No.: 174630-04-7
• Product Name: Reversin 121
• Molecular Formula: C34H47N3O9
• Molecular Weight: 641.8 g/mol
• IUPAC Name: tert-butyl (2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxo-4-phenylmethoxybutanoyl]amino]-6-(phenylmethoxycarbonylamino)hexanoate
• Standard InChI: InChI=1S/C34H47N3O9/c1-33(2,3)45-30(40)26(19-13-14-20-35-31(41)44-23-25-17-11-8-12-18-25)36-29(39)27(37-32(42)46-34(4,5)6)21-28(38)43-22-24-15-9-7-10-16-24/h7-12,15-18,26-27H,13-14,19-23H2,1-6H3,(H,35,41)(H,36,39)(H,37,42)/t26-,27-/m0/s1
• Standard InChIKey: SVNKEDMVAQBLLN-SVBPBHIXSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CCCCNC(=O)OCC1=CC=CC=C1)NC(=O)[C@H](CC(=O)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• SMILES: CC(C)(C)OC(=O)C(CCCCNC(=O)OCC1=CC=CC=C1)NC(=O)C(CC(=O)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)C(CCCCNC(=O)OCC1=CC=CC=C1)NC(=O)C(CC(=O)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• Description: Reversin 121 is a hydrophobic peptide chemosensitizer that can reverse P-glycoprotein-mediated multidrug resistance. It binds to the P-glycoprotein multidrug transporter (MDR1) with a Kd value of 77 nM. Reversin 121 modulates P-glycoprotein ATPase activity in Sf9 insect cell membranes expressing human MDR1, plasma membrane vesicles from multidrug-resistant cells, and reconstituted proteoliposomes as well as in a variety of MDR1-expressing intact tumor cells.
• Synonyms: 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester N-[(1,1-dimethylethoxy)carbonyl]-L-a-aspartyl-N6-[(phenylmethoxy)carbonyl]-L-lysine
• Reference: 1.Sharom, F.J.,Yu, X.,Lu, P., et al. Interaction of the P-glycoprotein multidrug transporter (MDR1) with high affinity peptide chemosensitizers in isolated membranes, reconstituted systems, and intact cells. Biochemical Pharmacology 58(4), 571-586 (1999).
• PubChem Compound: 9939298
• Last Modified: Nov 11 2021